Cas no 1260780-64-0 (1-(tert-butoxy)carbonyl-1H-indazole-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-1H-indazole-4-carboxylic acid
• CAS No: 1260780-64-0
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 1006698
• PubChem ID: 53403120
• Update Time: 2025-04-20

1-(tert-butoxy)carbonyl-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTOXYCARBONYL)-1H-INDAZOLE-4-CARBOXYLIC ACID
• 1-{[(2-Methyl-2-propanyl)oxy]carbonyl}-1H-indazole-4-carboxylic a cid
• 1-(tert-butoxy)carbonyl-1H-indazole-4-carboxylic acid
• EN300-12581630
• 1260780-64-0
• 1-[(tert-butoxy)carbonyl]-1H-indazole-4-carboxylic acid

• MDL： MFCD11846523
• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(18)15-10-6-4-5-8(11(16)17)9(10)7-14-15/h4-7H,1-3H3,(H,16,17)
• InChI Key： DUHLVEYUXHKHAH-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C(=O)O)C=2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles